![molecular formula C15H21N3S B11525850 2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione](/img/structure/B11525850.png)
2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione
Overview
Description
2-(4-Methylphenyl)-1,2,4-triazaspiro[46]undecane-3-thione is a spiro compound that features a unique triazole-thione structure
Preparation Methods
The synthesis of 2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione typically involves a multi-step process. One common method involves the reaction of 4-methylphenylhydrazine with a suitable ketone to form a hydrazone intermediate. This intermediate is then cyclized with thiourea under acidic conditions to form the triazole-thione ring system. The final step involves the formation of the spiro structure through a cyclization reaction with a suitable dihalide .
Chemical Reactions Analysis
2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction reactions can convert the thione group to a thiol group using reducing agents like sodium borohydride.
Scientific Research Applications
2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione has several scientific research applications:
Medicinal Chemistry: The compound has shown potential as an antibacterial and antifungal agent.
Biological Studies: The compound is used in studies related to enzyme inhibition and receptor binding due to its unique structure.
Industrial Applications: It is used in the synthesis of other complex organic molecules and as a building block in the development of new materials.
Mechanism of Action
The mechanism of action of 2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes by binding to their active sites. It can also interact with cellular receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .
Comparison with Similar Compounds
2-(4-Methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione is unique due to its spiro structure and triazole-thione ring system. Similar compounds include:
1,2,4-Triazole-3-thione derivatives: These compounds share the triazole-thione ring but lack the spiro structure.
Spiro[5.5]undecane derivatives: These compounds have a similar spiro structure but different ring systems.
Properties
Molecular Formula |
C15H21N3S |
|---|---|
Molecular Weight |
275.4 g/mol |
IUPAC Name |
2-(4-methylphenyl)-1,2,4-triazaspiro[4.6]undecane-3-thione |
InChI |
InChI=1S/C15H21N3S/c1-12-6-8-13(9-7-12)18-14(19)16-15(17-18)10-4-2-3-5-11-15/h6-9,17H,2-5,10-11H2,1H3,(H,16,19) |
InChI Key |
CAXRTLGSQTYDRU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=S)NC3(N2)CCCCCC3 |
Origin of Product |
United States |
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